Cas no 1378583-02-8 (N-(2-Chloro-5-fluoropyrimidin-4-yl)hydroxylamine)

N-(2-Chloro-5-fluoropyrimidin-4-yl)hydroxylamine is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro-fluoropyrimidine core coupled with a hydroxylamine group—make it a versatile intermediate for constructing heterocyclic compounds. The presence of both chlorine and fluorine substituents enhances reactivity, enabling selective nucleophilic substitutions, while the hydroxylamine moiety facilitates further functionalization. This compound is particularly valuable in medicinal chemistry for developing kinase inhibitors and other bioactive molecules. Its stability under standard handling conditions and compatibility with diverse reaction conditions underscore its practicality in synthetic applications. High purity and well-defined reactivity ensure reproducibility in research and industrial processes.

N-(2-Chloro-5-fluoropyrimidin-4-yl)hydroxylamine structure

1378583-02-8 structure

Product Name:N-(2-Chloro-5-fluoropyrimidin-4-yl)hydroxylamine

CAS No:1378583-02-8

MF:C₄H₃ClFN₃O

MW:163.537522554398

MDL:MFCD18377865

CID:4697797

Update Time:2025-06-07

N-(2-Chloro-5-fluoropyrimidin-4-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

- N-(2-chloro-5-fluoropyrimidin-4-yl)hydroxylamine
- 4- Hydroxylamino-5-fluor-2-chlorpyrimidin
- N-(2-Chloro-5-fluoropyrimidin-4-yl)hydroxylamine
- MDL： MFCD18377865
- Inchi： 1S/C4H3ClFN3O/c5-4-7-1-2(6)3(8-4)9-10/h1,10H,(H,7,8,9)
- InChI Key： WXYVZFAXXJGBFH-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C(NO)=N1)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 117
Topological Polar Surface Area: 58

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